Cas no 183383-89-3 (1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-3-fluoro-8-oxo-, (6R-trans)- (9CI))
183383-89-3 structure
Product Name:1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-3-fluoro-8-oxo-, (6R-trans)- (9CI)
CAS No:183383-89-3
MF:C8H9FN2O3
MW:200.167065382004
CID:114081
PubChem ID:45089544
Update Time:2025-04-18
1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-3-fluoro-8-oxo-, (6R-trans)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-3-fluoro-8-oxo-, (6R-trans)- (9CI)
- (6R,7S)-7-amino-3-fluoro-8-oxo-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-amino-3-fluoro-8-oxo-,(6R-trans)-(9CI)
- DTXSID50666493
- 183383-89-3
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- Inchi: 1S/C8H9FN2O3/c9-3-1-2-4-5(10)7(12)11(4)6(3)8(13)14/h4-5H,1-2,10H2,(H,13,14)/t4-,5+/m1/s1
- InChI Key: XRLAFCCHPCAXTL-UHNVWZDZSA-N
- SMILES: FC1=C(C(=O)O)N2C([C@H]([C@H]2CC1)N)=O
Computed Properties
- Exact Mass: 200.05977
- Monoisotopic Mass: 200.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.6A^2
- XLogP3: -3.2
Experimental Properties
- PSA: 83.63
1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-3-fluoro-8-oxo-, (6R-trans)- (9CI) Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
183383-89-3 (1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-3-fluoro-8-oxo-, (6R-trans)- (9CI)) Related Products
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